Cas no 953159-05-2 (N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide)

N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide
- VU0629270-1
- F5016-0827
- N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-isobutyloxalamide
- AKOS024489605
- 953159-05-2
- N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-N'-(2-methylpropyl)oxamide
- N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide
-
- Inchi: 1S/C17H27N3O3/c1-13(2)10-18-16(21)17(22)19-11-14-5-7-20(8-6-14)12-15-4-3-9-23-15/h3-4,9,13-14H,5-8,10-12H2,1-2H3,(H,18,21)(H,19,22)
- InChI Key: UFTWAGQCOAXWPN-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1CCC(CNC(C(NCC(C)C)=O)=O)CC1
Computed Properties
- Exact Mass: 321.20524173g/mol
- Monoisotopic Mass: 321.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 74.6Ų
N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5016-0827-4mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 4mg |
$66.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-10μmol |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 10μmol |
$69.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-40mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 40mg |
$140.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-5μmol |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 5μmol |
$63.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-10mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 10mg |
$79.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-2μmol |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-25mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 25mg |
$109.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-30mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 30mg |
$119.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-50mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 50mg |
$160.0 | 2023-09-10 | ||
Life Chemicals | F5016-0827-75mg |
N'-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide |
953159-05-2 | 75mg |
$208.0 | 2023-09-10 |
N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide Related Literature
-
Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
-
Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
-
S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
-
Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
Additional information on N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide
Comprehensive Guide to N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide (CAS No. 953159-05-2): Properties, Applications, and Market Insights
N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide (CAS No. 953159-05-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique furan and piperidine moieties, exhibits promising properties for various applications. In this comprehensive guide, we delve into its chemical structure, synthesis, potential uses, and the latest market trends.
The molecular structure of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide combines a furan ring with a piperidine backbone, linked via an ethanediamide group. This configuration imparts unique physicochemical properties, making it a candidate for drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.
One of the most searched questions about this compound is: "What are the applications of N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide in drug development?" Current studies suggest its relevance in designing central nervous system (CNS) therapeutics, given the piperidine moiety's prevalence in neuroactive compounds. Additionally, its furan component may contribute to antimicrobial or anti-inflammatory properties, aligning with the growing demand for novel antibiotics.
The synthesis of CAS No. 953159-05-2 typically involves multi-step organic reactions, including amidation and alkylation processes. Recent advancements in green chemistry have optimized its production, reducing waste and improving yields. This aligns with the industry's shift toward sustainable practices, a hot topic among researchers and manufacturers alike.
Market trends indicate rising interest in N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide, particularly in the pharmaceutical and biotechnology sectors. Analysts project growth due to its potential in precision medicine and targeted drug delivery systems. Companies specializing in custom synthesis and high-value intermediates are actively stocking this compound to meet research demand.
Another frequently asked question is: "How does the furan-piperidine structure enhance the compound's bioavailability?" The furan ring may improve solubility, while the piperidine moiety enhances membrane permeability—a critical factor in drug design. These attributes make CAS No. 953159-05-2 a versatile building block for medicinal chemistry.
In material science, researchers are exploring its use in functional polymers and smart materials. The compound's ability to form stable hydrogen bonds could contribute to the development of self-healing coatings or responsive hydrogels, addressing sustainability challenges in industrial applications.
For those sourcing N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide, quality control is paramount. Reputable suppliers provide high-purity batches with detailed analytical certificates (e.g., HPLC, NMR). Storage recommendations typically include cool, dry conditions to maintain stability, as the compound may degrade under prolonged exposure to light or moisture.
Future research directions for CAS No. 953159-05-2 may focus on its structure-activity relationships (SAR) to optimize therapeutic potential. Computational modeling and AI-driven drug discovery platforms could accelerate this process, reflecting the intersection of chemistry and digital innovation—a trending topic in 2024.
In conclusion, N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide represents a compelling case study in modern chemical innovation. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its value across industries. As research progresses, this compound may emerge as a cornerstone in next-generation scientific breakthroughs.
953159-05-2 (N'-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-N-(2-methylpropyl)ethanediamide) Related Products
- 1227270-50-9(5-Bromo-1H-indazol-6-ol)
- 149910-78-1(Benzene, 2-(bromomethyl)-1-(3-bromopropyl)-4-methyl-)
- 1016818-09-9(7'-Chloro-3',4'-dihydro-1'H-spiropiperidine-4,2'-quinazoline-4'-one)
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 1866606-32-7(2-(tert-butoxy)-3,3-dimethylbutanoic acid)
- 1250552-15-8(N-cyclooctyl-1-methylpyrrolidin-3-amine)
- 579486-61-6(4,6-dichloro-2-ethyl-1H-imidazo4,5-cpyridine)
- 7228-52-6(2,2-dimethylcycloheptan-1-one)
- 1207037-54-4(4-butoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)
- 297146-16-8((2E)-N-tert-butyl-2-[(4-nitrophenyl)formamido]-3-phenylprop-2-enamide)




